2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile

• IUPAC Name: 2-[(2-methylmorpholin-4-yl)methyl]benzonitrile
• InChI: InChI=1S/C13H16N2O/c1-11-9-15(6-7-16-11)10-13-5-3-2-4-12(13)8-14/h2-5,11H,6-7,9-10H2,1H3
• InChI Key: WOKSLUKXNBAJJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCO1)CC2=CC=CC=C2C#N
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol

Description

2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile, also known as MMN, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine and materials science.

Mechanism of Action

The mechanism of action of 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile is not fully understood. However, it has been suggested that 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile exerts its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β). In addition, 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile has been shown to possess anti-inflammatory and analgesic properties in animal models. In addition, 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile has been shown to inhibit the growth of cancer cells in vitro. However, the biochemical and physiological effects of 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile in humans are not yet fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile in lab experiments is its relatively simple synthesis method. In addition, 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation-related disorders. However, one limitation of using 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile. One area of research is the development of new drugs based on 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile for the treatment of pain and inflammation-related disorders. In addition, further studies are needed to fully understand the mechanism of action of 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile and its potential applications in the field of materials science. Finally, studies are needed to investigate the safety and efficacy of 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile in humans.

Synthesis Methods

The synthesis of 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile involves the reaction of 2-chlorobenzonitrile with 2-methyl-4-morpholinomethanol in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization to obtain 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile in its pure form.

Scientific Research Applications

2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile has been studied for its potential applications in various fields, including medicine and materials science. In medicine, 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile has been shown to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. In addition, 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile has been studied for its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.
In materials science, 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile has been studied for its potential use as a building block for the synthesis of functional materials such as liquid crystals and polymers. 2-[(2-Methylmorpholin-4-yl)methyl]benzonitrile has been shown to exhibit liquid crystal behavior, making it a potential candidate for the development of liquid crystal displays.